Cas no 1097076-61-3 ((4-chlorophenyl)[3-(difluoromethoxy)phenyl]methanone)

• Product Name: (4-chlorophenyl)[3-(difluoromethoxy)phenyl]methanone
• CAS No: 1097076-61-3
• MF: C₁₄H₉ClF₂O₂
• MW: 282.669870138168
• CID: 4571749
• Update Time: 2025-11-06

(4-chlorophenyl)[3-(difluoromethoxy)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)[3-(difluoromethoxy)phenyl]methanone

• Inchi： 1S/C14H9ClF2O2/c15-11-6-4-9(5-7-11)13(18)10-2-1-3-12(8-10)19-14(16)17/h1-8,14H
• InChI Key： NAPIGEFGLKTBJY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(C1=CC=CC(OC(F)F)=C1)=O

Additional information on (4-chlorophenyl)[3-(difluoromethoxy)phenyl]methanone

(4-Chlorophenyl)[3-(Difluoromethoxy)phenyl]methanone (CAS No. 1097076-61-3)

(4-Chlorophenyl)[3-(Difluoromethoxy)phenyl]methanone (CAS No. 1097076-61-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-chlorophenyl-3-(difluoromethoxy)benzene-1-carboxylic acid, is characterized by its unique structural features, which include a chlorophenyl group and a difluoromethoxy substituent. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of (4-chlorophenyl)[3-(difluoromethoxy)phenyl]methanone is particularly noteworthy due to the presence of the difluoromethoxy group. This functional group has been extensively studied for its ability to modulate biological activity, enhance metabolic stability, and improve pharmacokinetic properties. The chlorophenyl moiety, on the other hand, is known for its ability to enhance lipophilicity and influence receptor binding affinity.

Recent research has highlighted the potential of (4-chlorophenyl)[3-(difluoromethoxy)phenyl]methanone in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, (4-chlorophenyl)[3-(difluoromethoxy)phenyl]methanone has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of (4-chlorophenyl)[3-(difluoromethoxy)phenyl]methanone has been another area of focus in recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates good oral bioavailability and tissue distribution, while the difluoromethoxy group enhances metabolic stability and reduces the risk of rapid degradation in vivo.

In terms of safety and toxicity, preliminary studies suggest that (4-chlorophenyl)[3-(difluoromethoxy)phenyl]methanone has a favorable safety profile at therapeutic doses. However, further preclinical and clinical evaluations are necessary to fully assess its safety and efficacy in humans. These studies will also help to optimize dosing regimens and identify any potential side effects or drug interactions.

The synthetic routes for the preparation of (4-chlorophenyl)[3-(difluoromethoxy)phenyl]methanone have been well-documented in the literature. Common methods involve the reaction of 4-chlorobenzoyl chloride with 3-difluoromethoxyaniline under appropriate conditions. The choice of solvent and catalyst can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste generation and reduce energy consumption.

In conclusion, (4-chlorophenyl)[3-(difluoromethoxy)phenyl]methanone (CAS No. 1097076-61-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.